Cas no 2231665-88-4 ((2R)-2-(tert-butoxycarbonylamino)-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid)

• Product Name: (2R)-2-(tert-butoxycarbonylamino)-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid
• CAS No: 2231665-88-4
• MF: C₁₅H₁₉N₃O₄
• MW: 305.329063653946
• MDL: MFCD24472870
• CID: 5290563
• Update Time: 2025-10-31

(2R)-2-(tert-butoxycarbonylamino)-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid
• (2R)-2-(tert-butoxycarbonylamino)-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid
• (R)-2-tert-Butoxycarbonylamino-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)-propionic acid

• MDL： MFCD24472870
• Inchi： 1S/C15H19N3O4/c1-15(2,3)22-14(21)18-11(13(19)20)7-9-8-17-12-10(9)5-4-6-16-12/h4-6,8,11H,7H2,1-3H3,(H,16,17)(H,18,21)(H,19,20)/t11-/m1/s1
• InChI Key： FDLAXTKUGQAPTA-LLVKDONJSA-N
• SMILES： C(O)(=O)[C@H](NC(OC(C)(C)C)=O)CC1C2=CC=CN=C2NC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-(tert-butoxycarbonylamino)-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid

Introduction to (2R)-2-(tert-butoxycarbonylamino)-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic Acid (CAS No. 2231665-88-4)

(2R-2-(tert-butoxycarbonylamino)-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2231665-88-4, represents a promising candidate for further exploration due to its unique structural features and potential biological activities.

The molecular structure of this compound incorporates several key functional groups that make it particularly interesting for medicinal chemistry applications. The presence of a tert-butoxycarbonyl (Boc) group at the 2-position provides a protective amino group, which is crucial for controlled synthesis and subsequent modifications. Additionally, the incorporation of a pyrrolo[2,3-b]pyridine moiety at the 3-position introduces a heterocyclic system known for its role in various biological processes and drug interactions.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse pharmacological properties. Pyrrolo[2,3-b]pyridines, in particular, have been extensively studied for their potential as scaffolds in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The specific arrangement of atoms in this compound not only enhances its solubility and stability but also modulates its interaction with biological targets.

The Boc-protected amino group at the 2-position serves as a versatile handle for further chemical modifications. This protection allows researchers to introduce other functional groups or link the compound to larger biomolecules without affecting the integrity of the core structure. Such flexibility is invaluable in drug design, where precise control over molecular properties is essential for achieving desired pharmacokinetic and pharmacodynamic profiles.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like this one. Techniques such as solid-phase peptide synthesis (SPPS) and automated parallel synthesis have made it possible to rapidly explore libraries of derivatives, accelerating the discovery process. The ability to modify specific regions of the molecule while maintaining overall structural integrity has been instrumental in optimizing its biological activity.

Beyond its structural significance, this compound has shown promise in preclinical studies as a potential therapeutic agent. Initial investigations have highlighted its interactions with various enzymes and receptors, suggesting applications in treating conditions such as inflammation and neurodegeneration. The pyrrolo[2,3-b]pyridine moiety, in particular, has been linked to enhanced binding affinity and selectivity, which are critical factors in drug development.

The synthesis of (2R-2-(tert-butoxycarbonylamino)-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid) involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include the formation of peptide-like linkages followed by functional group transformations to introduce the pyrrolo[2,3-b]pyridine ring system. Advances in catalytic methods have also contributed to more sustainable and environmentally friendly synthetic routes.

In conclusion, (2R-2-(tert-butoxycarbonylamino)-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As synthetic methodologies continue to evolve, the accessibility of such complex molecules will further drive innovation in drug discovery and development.